N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]oxamide
• InChI: InChI=1S/C20H27N3O4S/c1-15-8-9-17(23-12-5-13-28(23,26)27)14-18(15)22-20(25)19(24)21-11-10-16-6-3-2-4-7-16/h6,8-9,14H,2-5,7,10-13H2,1H3,(H,21,24)(H,22,25)
• InChI Key: OASPEAKZKGPBEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCCS2(=O)=O)NC(=O)C(=O)NCCC3=CCCCC3
• Molecular Formula: C20H27N3O4S
• Molecular Weight: 405.5 g/mol

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)oxalamide is a useful research compound. Its molecular formula is C20H27N3O4S and its molecular weight is 405.51. The purity is usually 95%.
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Scientific Research Applications

Optically Active Compounds and Material Science

• Research on Optically Active Binuclear Diorganotin Compounds : Studies have shown the synthesis and characterization of optically active binuclear diorganotin compounds derived from similar oxalamides. These compounds exhibit unique structural and bonding properties, potentially useful in material science and as catalysts in stereo-selective synthesis (V. Jiménez‐Pérez et al., 2006).

Drug Synthesis and Medicinal Chemistry

• Cyclooxygenase-2 Inhibitors : Research into 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamides has led to the identification of potent, highly selective, and orally active cyclooxygenase-2 (COX-2) inhibitors. This work underscores the therapeutic potential of incorporating oxalamide and related structures in drug development for inflammatory diseases (Hiromasa Hashimoto et al., 2002).

Chemical Synthesis and Catalysis

• Copper-Catalyzed Coupling Reactions : The use of oxalamides in copper-catalyzed coupling reactions of (hetero)aryl chlorides and amides demonstrates the role of such compounds in facilitating novel synthetic pathways. This application is crucial for developing pharmaceuticals and complex organic molecules (Subhadip De et al., 2017).

Analytical and Physical Chemistry

• Superoxide Dismutase Mimics : Compounds similar to oxalamides have been explored for their potential as superoxide dismutase mimics. These studies are significant for understanding oxidative stress and developing antioxidant therapies (A. Samuni et al., 1988).